5-[3-(2,4-dichlorophenoxy)propyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[3-(2,4-dichlorophenoxy)propyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H13Cl2N3O4/c18-12-6-7-15(14(19)10-12)25-8-2-5-16-20-17(21-26-16)11-3-1-4-13(9-11)22(23)24/h1,3-4,6-7,9-10H,2,5,8H2
• InChI Key: GPNZHUSTDKBUBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NOC(=N2)CCCOC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O4
• Molecular Weight: 394.2 g/mol

Description

5-[3-(2,4-dichlorophenoxy)propyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as nitro-PAO, and it belongs to the family of oxadiazoles. Nitro-PAO has shown promising results in scientific research, and its unique properties make it an attractive option for further study.

Mechanism of Action

The mechanism of action of nitro-PAO is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in the body. Nitro-PAO has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. It has also been found to inhibit the activity of protein tyrosine phosphatases (PTPs), which are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
Nitro-PAO has been found to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and inhibit the growth of bacteria. Nitro-PAO has also been found to have antioxidant properties, which can help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of nitro-PAO is its ease of synthesis. Nitro-PAO can be easily synthesized in the laboratory, and it can be scaled up for large-scale production. Nitro-PAO is also relatively stable, which makes it a good candidate for use in various scientific research applications. However, one of the limitations of nitro-PAO is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of nitro-PAO. One potential area of research is the development of nitro-PAO as a cancer treatment. Further studies are needed to determine the efficacy of nitro-PAO in various types of cancer and to determine the optimal dosage and administration route. Another potential area of research is the development of nitro-PAO as an anti-inflammatory agent. Further studies are needed to determine the mechanism of action of nitro-PAO in reducing inflammation and to determine its potential as a treatment for various inflammatory conditions. Additionally, further studies are needed to determine the potential of nitro-PAO as an antibacterial agent and to determine its mechanism of action against various bacteria.

Scientific Research Applications

Nitro-PAO has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. Nitro-PAO has been found to inhibit the growth of cancer cells and has shown promising results in the treatment of various types of cancer. It has also been studied for its anti-inflammatory properties and has been found to reduce inflammation in various animal models. Nitro-PAO has also shown potential as an antibacterial agent, with studies showing that it can inhibit the growth of various bacteria.